Cas no 314745-56-7 (ethyl 5-(hydrazinecarbonyl)methoxy-2-phenyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-(hydrazinecarbonyl)methoxy-2-phenyl-1-benzofuran-3-carboxylate
• CAS No: 314745-56-7
• MF: C₁₉H₁₈N₂O₅
• MW: 354.356625080109
• CID: 5554726
• Update Time: 2025-06-08

ethyl 5-(hydrazinecarbonyl)methoxy-2-phenyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-hydrazinyl-2-oxoethoxy)-2-phenyl-1-benzofuran-3-carboxylate
• ethyl 5-(hydrazinecarbonyl)methoxy-2-phenyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C19H18N2O5/c1-2-24-19(23)17-14-10-13(25-11-16(22)21-20)8-9-15(14)26-18(17)12-6-4-3-5-7-12/h3-10H,2,11,20H2,1H3,(H,21,22)
• InChI Key： KIWCXSRCAQBJBB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC(NN)=O)C=C2C(C(OCC)=O)=C1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on ethyl 5-(hydrazinecarbonyl)methoxy-2-phenyl-1-benzofuran-3-carboxylate

Ethyl 5-(Hydrazinecarbonyl)Methoxy-2-Phenyl-1-Benzofuran-3-Carboxylate: A Comprehensive Overview

Ethyl 5-(hydrazinecarbonyl)methoxy-2-phenyl-1-benzofuran-3-carboxylate, identified by the CAS number 314745-56-7, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their unique structural properties and bioactivity. The molecule features a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring, making it a promising candidate for drug design and material science applications.

The benzofuran core of this compound is known for its ability to interact with biological targets, such as enzymes and receptors, due to its aromaticity and flexibility. The presence of the hydrazinecarbonyl group further enhances its functional versatility, enabling it to participate in various chemical reactions and biological processes. Recent studies have highlighted the potential of this compound in the development of anti-inflammatory and anticancer agents, owing to its ability to modulate key cellular pathways.

One of the most notable aspects of ethyl 5-(hydrazinecarbonyl)methoxy-2-phenyl-1-benzofuran-3-carboxylate is its methoxy group, which plays a crucial role in stabilizing the molecule's structure and improving its solubility in organic solvents. This property is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug delivery. Additionally, the ethyl ester group contributes to the compound's lipophilicity, further enhancing its bioavailability.

Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, ensuring higher yields and better purity. The synthesis typically involves a multi-step process, including nucleophilic substitution, condensation reactions, and esterification. These steps are carefully designed to preserve the integrity of the benzofuran ring while introducing the desired functional groups.

In terms of applications, ethyl 5-(hydrazinecarbonyl)methoxy-2-phenyl-1-benzofuran-3-carboxylate has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for developing drugs targeting chronic inflammatory diseases and cancer. Its ability to inhibit pro-inflammatory cytokines and induce apoptosis in cancer cells makes it a valuable asset in drug discovery programs.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored its potential as a semiconducting material due to its ability to form stable charge transport layers.

Recent studies have also focused on the environmental impact of this compound. Given its potential use in pharmaceuticals and materials, understanding its degradation pathways and ecological effects is crucial. Preliminary findings suggest that it undergoes hydrolysis under specific conditions, reducing its persistence in the environment.

In conclusion, ethyl 5-(hydrazinecarbonyl)methoxy-2-phenyl-1-benzofuran-3-carboxylate (CAS No: 314745-56-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure, functional groups, and chemical properties make it an invaluable tool for researchers in chemistry, pharmacology, and material science. As ongoing research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.